Cas no 1340200-15-8 (4-(4-ethylcyclohexyl)oxypiperidine)

• Product Name: 4-(4-ethylcyclohexyl)oxypiperidine
• CAS No: 1340200-15-8
• MF: C₁₃H₂₅NO
• MW: 211.343703985214
• CID: 6245607
• PubChem ID: 64748345
• Update Time: 2025-07-15

4-(4-ethylcyclohexyl)oxypiperidine Chemical and Physical Properties

Names and Identifiers

• 4-(4-ethylcyclohexyl)oxypiperidine
• EN300-1840878
• AKOS014076274
• CS-0296840
• 1340200-15-8
• 4-[(4-ethylcyclohexyl)oxy]piperidine
• 4-((4-Ethylcyclohexyl)oxy)piperidine

• Inchi： 1S/C13H25NO/c1-2-11-3-5-12(6-4-11)15-13-7-9-14-10-8-13/h11-14H,2-10H2,1H3
• InChI Key： YHTMTHBKADOQEE-UHFFFAOYSA-N
• SMILES： O(C1CCNCC1)C1CCC(CC)CC1

Computed Properties

• Exact Mass: 211.193614421g/mol
• Monoisotopic Mass: 211.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 21.3Ų

Additional information on 4-(4-ethylcyclohexyl)oxypiperidine

Professional Introduction to 4-(4-ethylcyclohexyl)oxypiperidine (CAS No. 1340200-15-8)

4-(4-ethylcyclohexyl)oxypiperidine, identified by the chemical compound code CAS No. 1340200-15-8, is a significant compound in the field of pharmaceutical chemistry. This piperidine derivative exhibits a unique structural configuration that makes it a valuable candidate for various biochemical and pharmacological applications. The presence of an ethylcyclohexyl group and an oxypiperidine moiety imparts distinct chemical properties that are highly relevant to modern drug discovery and development.

The compound's molecular structure, characterized by a six-membered cyclohexane ring substituted with an ethyl group and connected to a piperidine ring via an oxygen atom, contributes to its versatility in medicinal chemistry. This structural motif is particularly interesting because it can serve as a scaffold for designing molecules with enhanced binding affinity and selectivity towards biological targets. The 4-(4-ethylcyclohexyl)oxypiperidine moiety is known to interact favorably with certain enzymes and receptors, making it a promising candidate for therapeutic intervention.

In recent years, there has been growing interest in the development of novel piperidine-based compounds due to their potential in modulating various physiological pathways. The CAS No. 1340200-15-8 identifier ensures precise identification and differentiation of this compound in scientific literature and patent databases. Researchers have been exploring its utility in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The ethylcyclohexyl substituent enhances lipophilicity, improving membrane permeability and thus bioavailability.

One of the most compelling aspects of 4-(4-ethylcyclohexyl)oxypiperidine is its role in the development of next-generation antiviral agents. The compound's ability to interfere with viral protease activity has been a focal point in recent studies. For instance, modifications to the piperidine ring have shown promising results in inhibiting the replication of certain RNA viruses by disrupting their proteolytic processing steps. This aligns with the broader effort to develop broad-spectrum antivirals that can combat emerging viral threats.

The pharmacokinetic profile of 4-(4-ethylcyclohexyl)oxypiperidine is another area of active investigation. Studies have demonstrated that this compound exhibits favorable solubility characteristics, which is crucial for oral bioavailability. Additionally, its metabolic stability has been assessed through in vitro studies, revealing a promising half-life that could support once-daily dosing regimens in clinical applications. These attributes make it an attractive candidate for further development into therapeutic agents.

From a synthetic chemistry perspective, the preparation of 4-(4-ethylcyclohexyl)oxypiperidine involves multi-step organic reactions that highlight the ingenuity of modern synthetic methodologies. The introduction of the ethylcyclohexyl group followed by functionalization at the piperidine ring requires precise control over reaction conditions to achieve high yields and purity. Advances in catalytic processes have enabled more efficient synthesis routes, reducing both cost and environmental impact.

The compound's potential extends beyond traditional pharmaceutical applications into agrochemicals and specialty chemicals. Its structural features make it a viable precursor for designing novel agrochemicals that target specific enzymatic pathways in pests while minimizing ecological impact. This dual utility underscores the importance of versatile molecular scaffolds in addressing diverse industrial challenges.

In conclusion, 4-(4-ethylcyclohexyl)oxypiperidine (CAS No. 1340200-15-8) represents a significant advancement in pharmaceutical chemistry due to its unique structural properties and broad applicability. Ongoing research continues to uncover new therapeutic potentials, making it a cornerstone in drug discovery efforts worldwide. As scientific understanding evolves, this compound is poised to play an increasingly pivotal role in addressing complex biological challenges.